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Compound of Interest

Compound Name: Nvp 231

Cat. No.: B1677044 Get Quote

This document provides comprehensive guidance on the proper disposal procedures for NVP-

231, a potent and reversible ceramide kinase (CerK) inhibitor. The information is intended for

researchers, scientists, and drug development professionals to ensure safe handling and

disposal in a laboratory setting, thereby minimizing environmental impact and maintaining a

secure work environment.

I. Understanding NVP-231: Chemical and Safety
Profile
A thorough understanding of the chemical properties of NVP-231 is fundamental to its safe

disposal.
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Property Value Reference

Chemical Name

N-[2-(benzoylamino)-6-

benzothiazolyl]-

tricyclo[3.3.1.13,7]decane-1-

carboxamide

[1]

Molecular Formula C₂₅H₂₅N₃O₂S [1]

Molecular Weight 431.6 g/mol [1]

Appearance Solid

Solubility
DMSO: 12 mg/mL, DMF: 20

mg/mL, Ethanol: 1 mg/mL
[1]

While NVP-231 is not classified as a hazardous substance or mixture, all chemicals should be

handled with caution as their properties may not be fully understood.[2] Standard laboratory

safety protocols, including the use of personal protective equipment (PPE) such as gloves,

safety glasses, and a lab coat, should be strictly followed when handling this compound.

II. Step-by-Step Disposal Procedures for NVP-231
The following procedures are based on general best practices for chemical waste disposal in a

laboratory setting and specific information available for NVP-231.

1. Solid Waste Disposal:

Uncontaminated NVP-231:

Collect any unused or expired solid NVP-231 in its original container or a clearly labeled,

sealed, and compatible waste container.

Do not mix with other chemical waste to avoid potential reactions.

The container should be labeled as "Hazardous Waste" or "Chemical Waste for Disposal"

and include the full chemical name: "NVP-231 (Ceramide Kinase Inhibitor II)".
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Store the sealed container in a designated, well-ventilated, and secure waste

accumulation area, away from incompatible materials.

Arrange for disposal through your institution's Environmental Health and Safety (EHS)

office or a licensed chemical waste disposal contractor.

Contaminated Labware (e.g., weigh boats, pipette tips):

Collect all solid labware that has come into direct contact with NVP-231 in a designated,

puncture-resistant, and clearly labeled solid waste container.

The container should be lined with a durable plastic bag.

Label the container as "Solid Chemical Waste" and specify the contents, including "NVP-

231 contaminated materials".

When the container is full, seal the bag and the container and arrange for disposal through

your institution's EHS office.

2. Liquid Waste Disposal:

NVP-231 Solutions (e.g., in DMSO):

Collect all liquid waste containing NVP-231 in a dedicated, leak-proof, and chemically

resistant (e.g., glass or polyethylene) waste container.

The container must be clearly labeled as "Hazardous Waste" or "Chemical Waste for

Disposal" and include the full chemical name of all components, including the solvent

(e.g., "NVP-231 in DMSO").

Do not fill the container to more than 80% capacity to allow for expansion and prevent

spills.

Keep the container sealed when not in use.

Store the sealed container in a designated secondary containment bin in a well-ventilated

and secure waste accumulation area.
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Crucially, do not dispose of NVP-231 solutions down the drain or into sewers, as this can

be harmful to aquatic life and the environment.

Arrange for disposal through your institution's EHS office or a licensed chemical waste

disposal contractor.

3. Decontamination of Glassware:

Rinse glassware that has contained NVP-231 with a suitable solvent (such as the solvent

used to dissolve the compound, e.g., DMSO, followed by ethanol and then water).

Collect the initial rinsate as hazardous liquid waste, following the liquid waste disposal

procedure outlined above.

Subsequent rinses with water and detergent can typically be disposed of down the drain, but

it is essential to consult your local and institutional regulations first.

After thorough cleaning, the glassware can be reused or recycled.

III. Emergency Procedures
In the event of a spill, follow these steps:

Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.

Use Appropriate PPE: Before cleaning, ensure you are wearing appropriate PPE, including

gloves, safety goggles, and a lab coat.

Contain the Spill:

Solid Spill: Carefully sweep or scoop up the solid material, minimizing dust generation.

Place the material in a labeled hazardous waste container.

Liquid Spill: Use an inert absorbent material (e.g., vermiculite, sand, or a commercial

absorbent pad) to contain and absorb the liquid. Place the absorbent material into a

labeled hazardous waste container.
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Decontaminate the Area: Clean the spill area with a suitable solvent and then with soap and

water. Collect all cleaning materials as hazardous waste.

Report the Spill: Report the incident to your laboratory supervisor and your institution's EHS

office, following their specific reporting procedures.

IV. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of NVP-

231 waste.
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NVP-231 Disposal Workflow
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Caption: Workflow for the proper segregation and disposal of NVP-231 waste.
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By adhering to these procedures, laboratory personnel can ensure the safe and

environmentally responsible disposal of NVP-231, fostering a culture of safety and regulatory

compliance. Always consult your institution's specific waste management guidelines and the

most recent Safety Data Sheet (SDS) for the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. cdn.caymanchem.com [cdn.caymanchem.com]

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of NVP-231].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677044#nvp-231-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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